1-(4,4-Dimethylthiochroman-6-yl)ethanone
Cat. No. B042047
M. Wt: 220.33 g/mol
InChI Key: DHIVJYNSSSHXRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CC(C)[N-]C(C)C
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[CH2:8]([Li:9])[CH2:10][CH2:11][CH3:12].[CH3:13][C:14]1([CH3:27])[CH2:15][CH2:16][S:17][c:18]2[cH:19][cH:20][c:21]([C:24]([CH3:25])=[O:26])[cH:22][c:23]21.[CH3:45][CH2:46][CH2:47][CH2:48][CH2:49][CH3:50].[CH:1]([NH:2][CH:3]([CH3:4])[CH3:5])([CH3:6])[CH3:7].[CH:37]([N-:38][CH:39]([CH3:40])[CH3:41])([CH3:42])[CH3:43].[Li+:44].[O:51]1[CH2:52][CH2:53][CH2:54][CH2:55]1.[P:28]([Cl:29])([O:30][CH2:31][CH3:32])([O:33][CH2:34][CH3:35])=[O:36]>>[CH3:13][C:14]1([CH3:27])[CH2:15][CH2:16][S:17][c:18]2[cH:19][cH:20][c:21]([C:24]#[CH:25])[cH:22][c:23]21
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Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li]CCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)c1ccc2c(c1)C(C)(C)CCS2
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)NC(C)C
|
|
Name
|
CC(C)[N-]C(C)C
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)[N-]C(C)C
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOP(=O)(Cl)OCC
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C#Cc1ccc2c(c1)C(C)(C)CCS2
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
